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Compound of Interest

Compound Name: Terbutryn-d5

Cat. No.: B1409488 Get Quote

The safe and compliant disposal of Terbutryn-d5 is a critical aspect of laboratory safety and

environmental responsibility. This guide provides essential information, procedural steps, and

safety protocols to ensure the proper management of Terbutryn-d5 waste, aligning with

regulatory requirements and best practices for chemical handling.

Immediate Safety and Handling
Before handling Terbutryn-d5, it is imperative to consult the Safety Data Sheet (SDS). Key

safety precautions include the use of personal protective equipment (PPE) such as safety

glasses, chemical-resistant gloves, and a lab coat.[1] Work should be conducted in a well-

ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or aerosols.

[1]

In the event of accidental release, appropriate measures must be taken immediately. For spills,

pick up the material without creating dust and place it in a suitable, closed container for

disposal.[1] Avoid letting the product enter drains, as it is toxic to aquatic life with long-lasting

effects.[2]

Step-by-Step Disposal Procedure
The disposal of Terbutryn-d5 must adhere to federal, state, and local regulations. The U.S.

Environmental Protection Agency (EPA) regulates hazardous waste under the Resource

Conservation and Recovery Act (RCRA).[3][4] Academic laboratories may be subject to the

standards outlined in Subpart K of the RCRA regulations.[5]
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Waste Identification and Segregation:

Terbutryn-d5 waste is considered hazardous.

Segregate Terbutryn-d5 waste from other chemical waste streams to prevent

incompatible chemical reactions.[3] Use dedicated, clearly labeled waste containers.

Container Requirements:

Use containers that are chemically compatible with Terbutryn-d5 and are in good

condition with secure, leak-proof closures.[3]

The container must be clearly labeled as "Hazardous Waste" and include the chemical

name "Terbutryn-d5."

Storage and Accumulation:

Store waste containers in a designated satellite accumulation area within the laboratory, at

or near the point of generation.[6]

Keep waste containers closed at all times, except when adding waste.[6]

Do not accumulate more than 55 gallons of hazardous waste in a satellite accumulation

area.[6]

Waste must be removed from the laboratory for disposal within twelve months of the

accumulation start date.[5][6]

Disposal Request and Pickup:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a

pickup for the hazardous waste.

Do not dispose of Terbutryn-d5 down the drain or in regular trash.[3]

Quantitative Hazard Data
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The following table summarizes the ecotoxicological data for Terbutryn, the parent compound

of Terbutryn-d5. This information underscores the importance of preventing environmental

release.

Organism
Toxicity
Measurement

Value Reference

Rainbow Trout LC50 (96 hours) 2.4 - 3 mg/kg [7][8]

Bluegill Sunfish LC50 (96 hours) 2.7 - 4.8 mg/kg [7][8]

Daphnia magna EC50 (48 hours) 2.66 ppm [7]

Mallard Duck Acute Oral LD50 > 4,640 mg/kg [7]

Bobwhite Quail 8-day Dietary LC50 > 20,000 mg/kg [8]

Honeybees Acute Contact LD50 Relatively non-toxic [7]

LC50: The concentration of a chemical which kills 50% of a test population. EC50: The

concentration of a chemical that produces an effect in 50% of a test population. LD50: The

dose of a chemical which kills 50% of a test population.

Experimental Workflow and Disposal Pathway
The following diagram illustrates the logical workflow for the proper disposal of Terbutryn-d5 in

a laboratory setting.
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By adhering to these procedures, researchers and laboratory personnel can ensure the safe

handling and environmentally responsible disposal of Terbutryn-d5, thereby minimizing risks to

themselves and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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